Cas no 51954-52-0 (Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-)

• Product Name: Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
• CAS No: 51954-52-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 1575398
• Update Time: 2024-08-24

Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
• 5-methyl-2-tosylpyridine
• 5-Methyl-2-[(4-methylphenyl)sulfonyl]pyridine

• Inchi： 1S/C13H13NO2S/c1-10-3-6-12(7-4-10)17(15,16)13-8-5-11(2)9-14-13/h3-9H,1-2H3
• InChI Key： OWNRCUDGGYRAKP-UHFFFAOYSA-N
• SMILES： C1(S(C2=CC=C(C)C=C2)(=O)=O)=NC=C(C)C=C1

Computed Properties

• Exact Mass: 247.06679

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Melting Point: 148-150 °C
• Boiling Point: 423.5±40.0 °C(Predicted)
• PSA: 47.03
• pka: -1.31±0.29(Predicted)